Cas no 19344-61-7 (4-(3-chloropropyl)-1,4-oxazepane)

4-(3-chloropropyl)-1,4-oxazepane structure

19344-61-7 structure

Product Name:4-(3-chloropropyl)-1,4-oxazepane

CAS No:19344-61-7

MF:C₈H₁₆ClNO

MW:177.671741485596

CID:6424541

PubChem ID:62972383

Update Time:2024-01-10

4-(3-chloropropyl)-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

- 4-(3-chloropropyl)-1,4-oxazepane
- 1,4-Oxazepine, 4-(3-chloropropyl)hexahydro-
- 19344-61-7
- CS-0300153
- AKOS012270641
- EN300-1264636
- Inchi： 1S/C8H16ClNO/c9-3-1-4-10-5-2-7-11-8-6-10/h1-8H2
- InChI Key： FKCFJOSTXDGXCJ-UHFFFAOYSA-N
- SMILES： C(N1CCOCCC1)CCCl

Computed Properties

Exact Mass: 177.0920418g/mol
Monoisotopic Mass: 177.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Density: 1.034±0.06 g/cm3(Predicted)
Boiling Point: 249.6±30.0 °C(Predicted)
pka: 8.44±0.20(Predicted)

4-(3-chloropropyl)-1,4-oxazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1264636-1.0g	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		1g	$0.0	2023-06-08
Enamine	EN300-1264636-50mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		50mg	$792.0	2023-10-02
Enamine	EN300-1264636-100mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		100mg	$829.0	2023-10-02
Enamine	EN300-1264636-250mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		250mg	$867.0	2023-10-02
Enamine	EN300-1264636-500mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		500mg	$905.0	2023-10-02
Enamine	EN300-1264636-1000mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		1000mg	$943.0	2023-10-02
Enamine	EN300-1264636-2500mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		2500mg	$1848.0	2023-10-02
Enamine	EN300-1264636-5000mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		5000mg	$2732.0	2023-10-02
Enamine	EN300-1264636-10000mg	4-(3-chloropropyl)-1,4-oxazepane	19344-61-7		10000mg	$4052.0	2023-10-02

4-(3-chloropropyl)-1,4-oxazepane Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

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